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Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylcyclohexanone (CsH140) is a cyclic ketone of interest in various fields, including
organic synthesis and as a potential intermediate in pharmaceutical manufacturing.[1][2] A
thorough understanding of its thermodynamic properties is crucial for process design, safety
assessments, and predicting its behavior in different chemical environments. This technical
guide provides a comprehensive overview of the key thermodynamic properties of 2-
Ethylcyclohexanone, detailed experimental protocols for their determination, and a logical
workflow for these experimental procedures.

Core Thermodynamic Properties

The fundamental thermodynamic properties of 2-Ethylcyclohexanone are summarized below.
These values have been compiled from various reputable sources and provide a baseline for
its physical and chemical behavior.

Physicochemical and Thermodynamic Data
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Property Value Unit Source(s)
Molecular Formula CsH140 - [31[4][5]
Molecular Weight 126.199 g/mol [6]

CAS Number 4423-94-3 - [31141(5]
Boiling Point 67 °C at 13 Torr - [7]

Melting Point 110-112 °C [7]

Density 0.9224 at 16 °C g/cm3 [7]

Flash Point 58.5 °C [7]

Vapor Pressure 0.7% _0'4 ates e mmHg [7]

(Predicted)

Enthalpy and Entropy Data

Property Value Unit Source(s)
Enthalpy of Data available over a
o kJ/mol [8]
Vaporization (AvapH®)  range of temperatures
Enthalpy of Formation )
Data available kJ/mol [8]
(Gas) (AfH°gas)
Enthalpy of Formation )
o Data available kJ/mol [8]
(Liquid)
Ideal Gas Heat Data available over a
) J/mol-K [8]
Capacity (Cp,gas) range of temperatures
Data available over a
Entropy (Ideal Gas) range of temperatures  J/mol-K [8]

and pressures

Experimental Protocols

Accurate determination of thermodynamic properties requires rigorous experimental
procedures. The following sections detail the methodologies for measuring key parameters of
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2-Ethylcyclohexanone.

Determination of Boiling Point

The boiling point of 2-Ethylcyclohexanone can be determined using the capillary method or

by distillation.

a) Capillary Method:

Sample Preparation: A small amount of 2-Ethylcyclohexanone is placed in a melting point
capillary tube, which is then attached to a thermometer.

Apparatus Setup: The thermometer and capillary tube assembly are immersed in a heating
bath (e.g., silicone oil) within a Thiele tube or a similar apparatus.

Heating: The heating bath is gradually heated.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges
from the capillary tube is noted.

Cooling and Measurement: The heat source is removed, and the temperature at which the
liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

b) Distillation Method:

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a thermometer.

Sample and Heating: The round-bottom flask is charged with 2-Ethylcyclohexanone and a
few boiling chips. The flask is then heated gently.

Equilibrium and Measurement: The temperature is recorded when the vapor condensation
front is stable on the thermometer bulb. This temperature represents the boiling point at the
ambient atmospheric pressure.

Determination of Heat Capacity (Calorimetry)
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Adiabatic calorimetry is a precise method for determining the heat capacity of liquid 2-
Ethylcyclohexanone.

o Calorimeter Preparation: A known mass of 2-Ethylcyclohexanone is placed in a sealed
calorimetric vessel. The vessel is equipped with a precision thermometer and a heater.

o Adiabatic Shielding: The calorimetric vessel is enclosed in an adiabatic shield, which is
heated independently to maintain its temperature as close as possible to the vessel's
temperature, minimizing heat loss.

o Heating and Measurement: A precisely measured amount of electrical energy is supplied to
the heater in the vessel, causing a small increase in the temperature of the sample.

o Calculation: The heat capacity (Cp) is calculated from the electrical energy supplied (Q), the
mass of the sample (m), and the resulting temperature change (AT) using the formula: Cp =
Q/(m*AT)

Determination of Enthalpy of Vaporization (AvapH)

The enthalpy of vaporization can be determined from vapor pressure measurements at
different temperatures using the Clausius-Clapeyron equation.

e Vapor Pressure Measurement: The vapor pressure of 2-Ethylcyclohexanone is measured
at various temperatures using an isoteniscope or a static vapor pressure apparatus.

o Data Analysis: A plot of the natural logarithm of vapor pressure (In P) versus the inverse of
the absolute temperature (1/T) is generated.

» Calculation: The slope of the resulting line is equal to -AvapH/R, where R is the ideal gas
constant. From this, the enthalpy of vaporization can be calculated.

Determination of Enthalpy of Formation (AfH®)

The standard enthalpy of formation of 2-Ethylcyclohexanone can be determined by
combustion calorimetry.

o Sample Preparation: A precisely weighed sample of 2-Ethylcyclohexanone is placed in a
crucible inside a bomb calorimeter.
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e Combustion: The bomb is filled with high-pressure oxygen and the sample is ignited.

o Temperature Measurement: The temperature change of the surrounding water bath is

meticulously recorded.

o Calculation: The heat of combustion is calculated from the temperature change and the heat
capacity of the calorimeter. The standard enthalpy of formation is then derived from the heat
of combustion using Hess's Law, taking into account the standard enthalpies of formation of

the combustion products (COz and Hz0).

Experimental Workflow

The logical progression for the experimental determination of the thermodynamic properties of
2-Ethylcyclohexanone is outlined in the following diagram. This workflow ensures that
foundational properties are determined first, which can then be used in the calculation of other

thermodynamic parameters.

Sample Preparation

Purification of 2-Ethylcyclohexanone
(e.g., Distillation)

A4

Purity Analysis
(e.g., GC-MS, NMR)
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(from Vapor Pressure Data) (from Heat Capacity Data)
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Click to download full resolution via product page
Caption: Experimental workflow for determining thermodynamic properties.

This in-depth guide provides a solid foundation for researchers and professionals working with
2-Ethylcyclohexanone. The tabulated data, detailed experimental protocols, and logical
workflow are intended to facilitate accurate and reproducible research and development
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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